Cas no 998-41-4 (Tributylsilane)

Tributylsilane (C12H28Si) is a versatile organosilicon compound widely used as a reducing agent in organic synthesis. Its key advantages include high reactivity toward oxygen-containing functional groups, such as carbonyls and epoxides, enabling selective reductions under mild conditions. The compound exhibits excellent stability and handling characteristics, making it suitable for applications in pharmaceuticals, fine chemicals, and materials science. Tributylsilane also serves as a hydrosilylation reagent, facilitating the formation of silicon-carbon bonds. Its compatibility with various solvents and reagents enhances its utility in complex synthetic pathways. Additionally, its relatively low toxicity and moisture sensitivity contribute to safer laboratory handling compared to alternative reducing agents.
Tributylsilane structure
Tributylsilane structure
Product Name:Tributylsilane
CAS No:998-41-4
MF:C12H27Si
MW:199.428284883499
MDL:MFCD00009415
CID:808950
PubChem ID:87577720
Update Time:2025-06-07

Tributylsilane Chemical and Physical Properties

Names and Identifiers

    • Silane, tributyl-
    • TRIBUTYLSILANE
    • tri-n-butylsilane
    • tri-n-butylsilyl radical
    • Silane, tributyl-,
    • NSC111642
    • Tributylsilane, 99%
    • T2043
    • A858414
    • tri-n-butylsilane; Silane, tributyl-;
    • 998-41-4
    • DTXSID10912463
    • CS-0187698
    • NSC-111642
    • BS-49356
    • AKOS015839553
    • FT-0633219
    • D92571
    • ISEIIPDWJVGTQS-UHFFFAOYSA-N
    • DTXCID901341484
    • DB-057805
    • tributylsilyl group
    • Tributylsilane
    • MDL： MFCD00009415
    • Inchi： 1S/C12H27Si/c1-4-7-10-13(11-8-5-2)12-9-6-3/h4-12H2,1-3H3
    • InChI Key： ISEIIPDWJVGTQS-UHFFFAOYSA-N
    • SMILES： [Si](CCCC)(CCCC)CCCC |^1:0|

Computed Properties

  • Exact Mass: 200.19600
  • Monoisotopic Mass: 199.188
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 9
  • Complexity: 72.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • Surface Charge: 0

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.779 g/mL at 25 °C(lit.)
  • Boiling Point: 103°C/8mmHg(lit.)
  • Flash Point: Fahrenheit: 181.4 ° f < br / > Celsius: 83 ° C < br / >
  • Refractive Index: n20/D 1.436(lit.)
  • PSA: 0.00000
  • LogP: 4.61380
  • Solubility: Not determined

Tributylsilane Security Information

Tributylsilane Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Tributylsilane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T162504-25G
Tributylsilane
 998-41-4 >97.0%(GC)
25g
 ¥1105.90 2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T162504-5G
Tributylsilane
 998-41-4 >97.0%(GC)
5g
 ¥317.90 2023-08-31
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T68520-5g
Tributylsilane
 998-41-4 98.0%(GC)
5g
 ¥798.0 2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T68520-25g
Tributylsilane
 998-41-4 98.0%(GC)
25g
 ¥2488.0 2023-09-06
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
278777-10G
Tributylsilane
 998-41-4
10g
 ¥959.42 2023-12-09
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
T2043-5G
Tributylsilane
 998-41-4 >98.0%(GC)
5g
 ¥250.00 2024-04-15
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
T2043-25G
Tributylsilane
 998-41-4 >98.0%(GC)
25g
 ¥880.00 2024-04-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.
T2043-25g
Tributylsilane
 998-41-4 98.0%(GC)
25g
 ￥2170.0 2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
T2043-5g
Tributylsilane
 998-41-4 98.0%(GC)
5g
 ￥690.0 2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
TH896-1g
Tributylsilane
 998-41-4 98.0%(GC)
1g
 ￥306.0 2022-06-10

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